Cas no 64813-10-1 (16,17-didehydro-falcarindiol)

• Product Name: 16,17-didehydro-falcarindiol
• CAS No: 64813-10-1
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 2040609
• PubChem ID: 1446
• Update Time: 2025-04-21

16,17-didehydro-falcarindiol Chemical and Physical Properties

Names and Identifiers

• 16,17-didehydro-falcarindiol
• dehydrofalcarindiol
• heptadeca-1,9,16-triene-4,6-diyne-3,8-diol
• heptadeca-1,9,16-trien-4,6-diyne-3,8-diol
• 64813-10-1
• DTXSID201270553

• Inchi： 1S/C17H22O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h3-4,10,14,16-19H,1-2,5-9H2
• InChI Key： OLUQMFYBNOJBQQ-UHFFFAOYSA-N
• SMILES： OC(C#CC#CC(C=C)O)C=CCCCCCC=C

Computed Properties

• Exact Mass: 258.161979940g/mol
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols